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Compound of Interest

Compound Name: 2-Methoxy-2-octen-4-one

Cat. No.: B15481188 Get Quote

An In-Depth Technical Guide on 2-Methoxy-2-octen-4-one

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This guide provides the core molecular

information for 2-Methoxy-2-octen-4-one.

Molecular Formula and Weight
The foundational quantitative data for 2-Methoxy-2-octen-4-one is its molecular formula and

corresponding molecular weight. The molecular formula is C9H16O2[1]. Based on this, the

molecular weight is calculated to be 156.22 g/mol .

Property Value

Molecular Formula C9H16O2

Molecular Weight 156.22 g/mol

Experimental Protocols
Determination of Molecular Formula:

The molecular formula of a novel compound is typically determined using a combination of

mass spectrometry and elemental analysis.
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High-Resolution Mass Spectrometry (HRMS):

A sample of 2-Methoxy-2-octen-4-one is ionized, and the mass-to-charge ratio (m/z) of

the resulting ions is measured with high precision.

This provides a highly accurate monoisotopic mass, which can be used to deduce the

elemental composition.

Elemental Analysis:

The compound is combusted in a controlled environment.

The resulting amounts of carbon dioxide, water, and other combustion products are

precisely measured to determine the percentage composition of carbon, hydrogen, and

oxygen in the molecule.

This percentage composition is then used to derive the empirical formula, which is

subsequently confirmed and refined to the molecular formula using the data from HRMS.

Logical Relationship Diagram
The following diagram illustrates the logical workflow from compound identification to the

determination of its molecular properties.
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Caption: Workflow for determining the molecular formula and weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15481188?utm_src=pdf-body
https://www.benchchem.com/product/b15481188?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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